Cas no 689263-26-1 (N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide)
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[2-(1H-indol-1-yl)ethyl]-2-(2-naphthalenyloxy)-
- 689263-26-1
- AKOS024587614
- N-(2-indol-1-ylethyl)-2-naphthalen-2-yloxyacetamide
- CHEMBL1365746
- HMS2243J20
- N-(2-(1H-indol-1-yl)ethyl)-2-(naphthalen-2-yloxy)acetamide
- SR-01000007723
- F0613-0009
- MLS000529871
- SR-01000007723-1
- N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
- SMR000126887
-
- Inchi: 1S/C22H20N2O2/c25-22(16-26-20-10-9-17-5-1-2-7-19(17)15-20)23-12-14-24-13-11-18-6-3-4-8-21(18)24/h1-11,13,15H,12,14,16H2,(H,23,25)
- InChI Key: WYFXOCHEEBIXEH-UHFFFAOYSA-N
- SMILES: C(NCCN1C2=C(C=CC=C2)C=C1)(=O)COC1=CC=C2C(=C1)C=CC=C2
Computed Properties
- Exact Mass: 344.152477885g/mol
- Monoisotopic Mass: 344.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 43.3Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 634.8±40.0 °C(Predicted)
- pka: 14.40±0.46(Predicted)
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0613-0009-2μmol |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0613-0009-5μmol |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0613-0009-10μmol |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0613-0009-20μmol |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0613-0009-1mg |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0613-0009-2mg |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0613-0009-3mg |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0613-0009-4mg |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0613-0009-5mg |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0613-0009-10mg |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide |
689263-26-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide (CAS No. 689263-26-1): An Overview of Its Structure, Properties, and Applications
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide (CAS No. 689263-26-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of indole and naphthalene, two important scaffolds in the design of bioactive molecules. The unique combination of these structural elements endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.
The molecular structure of N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide is characterized by a central indole moiety attached to an ethylamine group, which is further linked to a naphthoxy acetamide moiety. The indole ring is a common feature in many natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The naphthoxy acetamide group adds additional complexity and potential for interaction with biological targets.
Recent studies have highlighted the potential of N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activity of certain kinases that are implicated in the progression of Alzheimer's disease and Parkinson's disease. This makes it a promising lead compound for the development of novel neuroprotective agents.
In addition to its neuroprotective properties, N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide has also demonstrated significant anti-inflammatory effects. In vitro and in vivo studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property suggests its potential use in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical data indicate that it has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for its development as an oral therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide in various indications. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are ongoing to further assess its therapeutic potential in specific patient populations.
Beyond its direct therapeutic applications, N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide serves as an important tool for understanding the biological mechanisms underlying various diseases. Its ability to modulate multiple signaling pathways makes it a valuable probe for investigating the complex interplay between different cellular processes. This knowledge can inform the development of more targeted and effective therapies in the future.
In conclusion, N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide (CAS No. 689263-26-1) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structure and diverse biological activities make it an exciting candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
689263-26-1 (N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)